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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B12400270

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromopentadecane-d3 is not readily
available. The following information is based on the safety data for the non-deuterated form, 1-
Bromopentadecane. The toxicological properties of the deuterated compound have not been
fully investigated, but they are expected to be very similar to the parent compound.
Researchers should handle this compound with the same precautions as 1-
Bromopentadecane.

This guide provides a comprehensive overview of the safety and handling considerations for 1-
Bromopentadecane-d3, intended for researchers, scientists, and professionals in drug

development.

Physicochemical and Safety Data

The quantitative data for 1-Bromopentadecane has been compiled from various safety data
sheets to provide a clear reference for its physical and chemical properties.

Table 1: Physical and Chemical Properties of 1-Bromopentadecane
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Property Value Source
Molecular Formula C15H31Br [1112]
Molecular Weight 291.31 g/mol [1][3]
Appearance Clear to light yellow liquid [11[2]
Melting Point 17-19 °C [1]
Boiling Point 159-160 °C at 5-7 hPa [1]
Flash Point 110 °C (closed cup) [1]
Density 1.005 g/cm?3 at 25 °C [1]
Vapor Pressure <1 mmHg at 20 °C

Vapor Density 10.06 - 10.1 (Air = 1.0) [1]
Solubility No data available [1][2]

Table 2: Hazard ldentification and Safety Information for 1-Bromopentadecane
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Hazard Classification

Description

Source

GHS Pictogram

Warning

[3]

Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause
respiratory irritationH412:
Harmful to aquatic life with

long lasting effects

[3]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP273: Avoid release to the
environmentP280: Wear
protective gloves/protective
clothing/eye protection/face
protectionP302+P352: IF ON
SKIN: Wash with plenty of
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]

Incompatible Materials

Strong oxidizing agents,

Strong bases

[1](2]

Hazardous Decomposition

Products

Carbon oxides, Hydrogen
bromide gas (under fire

conditions)

[1](2]

Experimental Protocols: Safe Handling Workflow

Given the lack of specific experimental protocols in the search results, a generalized workflow

for the safe handling of hazardous chemicals like 1-Bromopentadecane-d3 in a laboratory

setting is presented. This workflow is based on standard laboratory safety practices and

information gleaned from the available SDS for the non-deuterated analog.
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Caption: General workflow for safe chemical handling.

Logical Relationships: Hazards and Protective
Measures

The following diagram illustrates the relationship between the identified hazards of 1-
Bromopentadecane and the recommended personal protective equipment (PPE) and safety
measures.
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Identified Hazards

Skin Irritation (H315) Eye Irritation (H319) Respiratory Irritation (H335) Aquatic Hazard (H412)

Protective Measures

Use in a well-ventilated area/fume hood Avoid release to the environment

Protective Gloves Safety Goggles/Face Shield

Click to download full resolution via product page

Caption: Hazards and corresponding protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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